Cas no 84168-02-5 (1,3-Cyclohexanedione, 4-methyl-2,6-diphenyl-)
84168-02-5 structure
Product Name:1,3-Cyclohexanedione, 4-methyl-2,6-diphenyl-
CAS No:84168-02-5
MF:C19H18O2
MW:278.345025539398
CID:667694
PubChem ID:15723726
Update Time:2025-04-19
1,3-Cyclohexanedione, 4-methyl-2,6-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclohexanedione, 4-methyl-2,6-diphenyl-
- 4-methyl-2,6-diphenylcyclohexane-1,3-dione
- 84168-02-5
- 2~5~-Methyl-2~5~,2~6~-dihydro[1~1~,2~1~:2~3~,3~1~-terphenyl]-2~2~,2~4~(2~1~H,2~3~H)-dione
- DTXSID20577441
- SCHEMBL11122355
-
- Inchi: 1S/C19H18O2/c1-13-12-16(14-8-4-2-5-9-14)19(21)17(18(13)20)15-10-6-3-7-11-15/h2-11,13,16-17H,12H2,1H3
- InChI Key: CREUBVKWQGIVDV-UHFFFAOYSA-N
- SMILES: O=C1C(C2C=CC=CC=2)C(C(C)CC1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 278.130679813g/mol
- Monoisotopic Mass: 278.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 34.1Ų
1,3-Cyclohexanedione, 4-methyl-2,6-diphenyl- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
84168-02-5 (1,3-Cyclohexanedione, 4-methyl-2,6-diphenyl-) Related Products
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- 3506-88-5(3-Benzyl-4-phenylbutan-2-one)
- 493-72-1(5-Phenylcyclohexane-1,3-dione)
- 1444-65-1(2-phenylcyclohexan-1-one)
- 2550-27-8(3-Methyl-4-phenylbutan-2-one)
- 38861-78-8(4-Isobutylacetophenone)
- 2893-05-2(1-Phenyl-3-methyl-2-butanone)
- 5349-62-2(4-Methyl-1-phenyl-2-pentanone)
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